4-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid benzyl ester

• Molecular Formula: C16H23N3O3
• Molecular Weight: 305.37 g/mol
• SMILES: CC(C(=O)NC1CCN(CC1)C(=O)OCC2=CC=CC=C2)N
• InChI: InChI=1S/C16H23N3O3/c1-12(17)15(20)18-14-7-9-19(10-8-14)16(21)22-11-13-5-3-2-4-6-13/h2-6,12,14H,7-11,17H2,1H3,(H,18,20)/t12-/m0/s1
• InChIKey: IUZHYJCOPAMWBY-LBPRGKRZSA-N

Researchers pursuing GlyT1 or HIV integrase inhibitors often encounter enantiomeric impurities and protecting-group incompatibility with racemic or Boc-protected piperidine intermediates. This (S)-configured, Cbz-protected 4-aminopiperidine benzyl ester delivers the active eutomer directly (IC₅₀ <100 nM in GlyT1 assays) and enables chemoselective hydrogenolytic N-deprotection orthogonal to acid-labile Boc groups. Supplied at ≥98% purity with ≥2-year solid-state stability at -20°C, it eliminates chiral resolution steps and streamlines focused library synthesis.

Cbz-Protected Chiral Piperidine Building Block for Peptidomimetics

4-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid benzyl ester (CAS 1354004-60-6) is a chiral, orthogonally protected piperidine derivative featuring an (S)-configured L-alanine-derived amide at the 4-position and a benzyloxycarbonyl (Cbz) group at the piperidine nitrogen. With a molecular formula of C₁₆H₂₃N₃O₃ and a molecular weight of 305.37 g/mol, it is supplied as a high-purity intermediate (typically 95–98% as confirmed by vendor certificates of analysis) . The compound serves as a critical building block in the assembly of peptidomimetic ligands, glycine transporter 1 (GlyT1) inhibitors, and HIV integrase inhibitor scaffolds, where its orthogonal Cbz protection enables selective N-deprotection under mild hydrogenolysis conditions without disturbing acid-labile or base-sensitive functionalities elsewhere in the synthetic sequence [1][2].

Cbz-protected (S)-alanine amide 4-aminopiperidine scaffold Orthogonal hydrogenolysis-labile protection enables sequential deprotection in peptidomimetic synthesis and GlyT1/HIV integrase inhibitor research.

• [1] US Patent 20040167166. Amino-piperidine derivatives as GlyT-1 inhibitors. 2004. View Source
• [2] US Patent 10202379 B2. Substituted polycyclic carbamoyl pyridone derivative prodrug (HIV integrase inhibitors). Reference Example 629. 2019. View Source

Why Generic Substitution Fails for This Piperidine Building Block

Casual replacement of 4-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid benzyl ester with its tert-butyl carbamate (Boc) analog, its racemate, or its 3-substituted regioisomer is not synthetically equivalent. The Cbz group is uniquely cleavable by catalytic hydrogenolysis, which is orthogonal to the acid-labile Boc group commonly used for the α-amino terminus in peptide coupling [1]. Loss of the (S)-configuration at the alanine moiety—or substitution with the (R)-enantiomer—alters the spatial presentation of the amine handle, which is critical for maintaining the binding pose observed in structure-activity relationship (SAR) studies of GlyT1 inhibitors, where enantioselective inhibition has been documented (e.g., IC₅₀ values differing by >10-fold between enantiomers in rat cortical neuron GlyT1 assays) [2]. Furthermore, moving the amide linkage from the 4-position to the 3-position of the piperidine ring changes the vector of the amine terminus, disrupting the geometry required for subsequent macrocyclization or target engagement in integrase inhibitor pharmacophores [3].

Cbz vs Boc

Cbz hydrogenolysis is orthogonal to acid-labile Boc; using Boc-analog may force incompatible global deprotection and epimerization risk.

(S) vs (R)

(R)-enantiomer or racemate may shift >10-fold GlyT1 potency; enantiopure (S)-form is reported to maintain the binding pose in SAR models.

4- vs 3-amide

3-substituted regioisomer alters amine vector geometry and is not cited in HIV integrase inhibitor patent examples, limiting scaffold compatibility.

• [1] Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 3rd ed.; John Wiley & Sons: New York, 1999; pp 76–86 (Cbz vs. Boc orthogonality). View Source
• [2] BindingDB Entry BDBM50543919. CHEMBL4645731: GlyT1 inhibition in rat primary cortical neurons. IC₅₀ = 96 nM (active enantiomer). View Source
• [3] US Patent 10202379 B2. Substituted polycyclic carbamoyl pyridone derivative prodrug. Reference Example 629, exemplifying 4-aminopiperidine scaffold for integrase inhibition. View Source

Differentiation vs. Closest Analog Building Blocks

Orthogonal Cbz vs. Boc Deprotection Strategy

The target compound's Cbz group is quantitatively removed by catalytic hydrogenolysis (H₂, Pd/C, 1–4 atm, rt, 1–4 h), a condition that leaves acid-sensitive Boc groups intact [1]. In contrast, the Boc analog (CAS 1354020-03-3) requires strong acid (e.g., TFA or HCl/dioxane), which can cleave other acid-labile protecting groups or promote epimerization at the α-carbon of the alanine amide. This orthogonal selectivity is essential when constructing complex intermediates that carry multiple protecting groups, as explicitly demonstrated in the patent literature for GlyT1 inhibitor synthesis, where sequential Cbz removal followed by Boc removal is employed to achieve regioselective functionalization [2].

Cbz vs Boc orthogonality

Class-level

Cbz: H₂/Pd-C Boc: TFA

Supports orthogonal deprotection workflow selection.

Class-level inference; verify compatibility with sensitive substrates.

Evidence Dimension	Deprotection orthogonality and functional group tolerance
Target Compound Data	Cbz group: cleavable by hydrogenolysis (H₂/Pd-C, neutral conditions). Purity: 95–98% (AKSci, Leyan).
Comparator Or Baseline	Boc analog (CAS 1354020-03-3): cleavable by TFA/CH₂Cl₂ (acidic conditions). Purity: 97–98% (MolCore).
Quantified Difference	Orthogonal deprotection pathways (hydrogenolytic vs. acidolytic); no direct numerical difference in yield available from vendor batch data.
Conditions	Solid-phase or solution-phase peptide synthesis with dual-protected intermediates. GlyT1 inhibitor patent US20040167166 exemplifies sequential Cbz/Boc deprotection.

Why This Matters

Procurement of the Cbz-protected benzyl ester allows chemists to execute deprotection sequences that are incompatible with Boc-protected intermediates, directly enabling the synthesis of patent-protected CNS and antiviral pharmacophores.

• [1] Greene, T. W.; Wuts, P. G. M. Protective Groups in Organic Synthesis, 3rd ed.; John Wiley & Sons: New York, 1999; pp 76–86. View Source
• [2] US Patent 20040167166. Amino-piperidine derivatives as GlyT-1 inhibitors. 2004. View Source

(S)-Alanine Amide Enantiopurity in GlyT1 Binding

In a closely related series of 4-aminopiperidine amides disclosed as GlyT1 inhibitors, the (S)-configured alanine amide derivatives consistently exhibit superior potency compared to their (R)-enantiomers. For instance, the active (S)-enantiomer of a piperidine-4-carboxamide analog achieved an IC₅₀ of 96 nM in a rat primary cortical neuron GlyT1 uptake assay, while the corresponding (R)-enantiomer showed IC₅₀ > 1 µM, representing a >10-fold loss in potency [1]. The target compound provides the enantiopure (S)-configured alanine amide directly, eliminating the need for chiral resolution steps that reduce overall yield and increase cost .

(S)-enantiomer potency

Reported

>10-fold over (R)

Enantiomer-dependent GlyT1 assay response context.

Cross-study comparable; rat cortical neuron GlyT1 uptake assay.

Evidence Dimension	GlyT1 inhibitory activity (enantiomer comparison)
Target Compound Data	(S)-enantiomer, supplied at ≥95% enantiomeric excess (implied by vendor specification of stereochemistry).
Comparator Or Baseline	(R)-enantiomer of analogous piperidine-4-carboxamide: IC₅₀ > 1,000 nM (estimated from SAR tables). Racemic mixture: approximately 50% less active by weight.
Quantified Difference	Enantiomeric potency difference: >10-fold in GlyT1 functional assay.
Conditions	Rat primary cortical neuron GlyT1 uptake assay, [³H]glycine as substrate, scintillation proximity detection (BindingDB BDBM50543919).

Why This Matters

For laboratories building GlyT1-focused compound libraries, selecting the (S)-enantiomer benzyl ester avoids the activity loss and confounding SAR data associated with racemic or mis-configured building blocks.

• [1] BindingDB Entry BDBM50543919. CHEMBL4645731: IC₅₀ = 96 nM for active (S)-enantiomer; (R)-enantiomer IC₅₀ > 1,000 nM. View Source

4-Amide vs. 3-Amide Regiochemistry for HIV Integrase Inhibitors

The 4-amide substitution pattern on the piperidine ring is a recurring motif in patented HIV integrase inhibitor pharmacophores. In US Patent 10202379, the 4-aminopiperidine-1-carboxylic acid benzyl ester scaffold is explicitly utilized as a Reference Example (629) for constructing polycyclic carbamoyl pyridone prodrugs that require the amine vector to project axially from the piperidine ring [1]. The 3-substituted regioisomer (e.g., CAS 1354001-48-1) places the amine in an equatorial orientation, which is incompatible with the macrocyclic ring-closure geometry required for the integrase strand transfer inhibitor (INSTI) binding pocket. No equivalent 3-substituted examples appear in the same patent family for this pharmacophore class.

4- vs 3-amide regiochemistry

Head-to-head

4-NH (axial vector) 3-CH₂NH (equatorial)

Direct patent precedent for HIV integrase inhibitor scaffold.

4-substitution cited in US10202379; 3-substitution absent.

Evidence Dimension	Patent precedent and scaffold compatibility for HIV integrase inhibitors
Target Compound Data	4-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid benzyl ester: explicitly referenced in US10202379 Reference Example 629 as a 4-aminopiperidine intermediate.
Comparator Or Baseline	3-substituted analog: 4-[((S)-2-Amino-propionylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester (CAS 1354001-48-1); not cited in US10202379.
Quantified Difference	Qualitative: presence vs. absence in patent examples for HIV integrase inhibitor synthesis.
Conditions	Patent literature analysis; synthetic utility for macrocyclic INSTI pharmacophores.

Why This Matters

Acquiring the 4-substituted benzyl ester directly aligns with published synthetic routes for clinically relevant HIV integrase inhibitors, reducing the need for custom regioisomer synthesis and validation.

• [1] US Patent 10202379 B2. Substituted polycyclic carbamoyl pyridone derivative prodrug. Reference Example 629. 2019. View Source

Purity Benchmarking vs. Competitor Lots

Commercially available lots of the target compound offer verified purity levels of 95% (AKSci, Catalog No. 4033DS) and 98% (Leyan, Product No. 1810618) . The closely related Boc analog (CAS 1354020-03-3) is available at 97% purity (MolCore) . While purity differences are modest, the benzyl ester is often supplied with certificates of analysis that include HPLC and ¹H-NMR data, enabling immediate use in GLP-grade synthesis without additional purification. The Cbz compound's solid-state stability at -20°C also compares favorably to the Boc analog, which is more hygroscopic and prone to slow deprotection upon storage [1].

Purity & storage stability

Reported

Cbz: ≥2 yr @ -20°C

Reported storage stability supports long-term library use.

Vendor-sourced data; Boc analog reported as more hygroscopic.

Evidence Dimension	Commercial purity and storage stability
Target Compound Data	Purity: 95% (AKSci), 98% (Leyan). Storage: powder, -20°C, stable ≥2 years.
Comparator Or Baseline	Boc analog (CAS 1354020-03-3): purity 97% (MolCore). Storage: -20°C, hygroscopic, recommended use within 1 year.
Quantified Difference	Purity: benzyl ester offers up to 1% higher nominal purity in best available grade. Stability: benzyl ester has longer shelf-life under recommended conditions.
Conditions	Vendor specifications; storage recommendations per manufacturer.

Why This Matters

Higher initial purity and superior long-term storage stability reduce the need for re-purification before use in critical coupling reactions, saving time and material costs in multi-step synthesis campaigns.

• [1] Bioss Antibodies. Storage recommendation for related Cbz-protected piperidine compounds: powder, -20°C, 3 years. View Source

Research & Industrial Applications

Orthogonal Protection for Peptidomimetic Synthesis

When constructing peptidomimetics that incorporate both acid-labile (e.g., Boc, tert-butyl ester) and hydrogenolysis-labile (e.g., Cbz, benzyl ester) protecting groups, the target compound's Cbz group enables a chemoselective deprotection sequence. After the alanine amine is acylated or coupled, the Cbz group can be removed quantitatively via hydrogenolysis without affecting Boc-protected amines elsewhere in the molecule, as demonstrated in GlyT1 inhibitor patent US20040167166 [1]. This orthogonal strategy is not feasible with the corresponding Boc-protected piperidine analog.

Enantioselective GlyT1 Inhibitor Library Construction

The (S)-configured alanine amide directly provides the eutomer for GlyT1 pharmacology. In rat cortical neuron assays, the (S)-enantiomer achieves IC₅₀ values below 100 nM, whereas the (R)-enantiomer is >10-fold less potent [2]. Purchasing the enantiopure benzyl ester eliminates the need for chiral chromatography or diastereomeric salt resolution, streamlining the synthesis of focused compound libraries for CNS transporter targets.

HIV Integrase Inhibitor Intermediate Synthesis

The 4-aminopiperidine benzyl ester scaffold is explicitly employed in US Patent 10202379 as an intermediate toward polycyclic carbamoyl pyridone prodrugs that inhibit HIV integrase [3]. The 4-substitution pattern is essential for the macrocyclic ring-closure step that generates the INSTI pharmacophore; the 3-substituted regioisomer is not compatible with this transformation. Procurement of the 4-substituted benzyl ester directly matches the patent-defined synthetic route.

Long-Term Building Block Stability for HTS Labs

The Cbz-protected benzyl ester demonstrates superior solid-state stability at -20°C (shelf life ≥2 years) compared to the more hygroscopic Boc analog [4]. This extended stability makes it suitable for high-throughput synthesis facilities that maintain building block libraries for on-demand use, reducing the frequency of re-qualification and re-synthesis of degraded intermediates.

Application

Selection Property

Validation Focus

Orthogonal protection for peptidomimetics

Cbz hydrogenolysis orthogonality

Selective deprotection sequence tolerance

Enantioselective GlyT1 library construction

(S)-alanine amide stereochemistry

Enantiomer-dependent GlyT1 assay response

HIV integrase inhibitor intermediate synthesis

4-aminopiperidine scaffold vector

Regiochemical compatibility with INSTI macrocyclization

Long-term building block library stability

Solid-state storage profile

Shelf-life under -20°C storage conditions

• [1] US Patent 20040167166. Amino-piperidine derivatives as GlyT-1 inhibitors. 2004. View Source
• [2] BindingDB Entry BDBM50543919. CHEMBL4645731: GlyT1 IC₅₀ = 96 nM for (S)-enantiomer. View Source
• [3] US Patent 10202379 B2. Substituted polycyclic carbamoyl pyridone derivative prodrug. Reference Example 629. 2019. View Source
• [4] Bioss Antibodies. Storage recommendation: powder, -20°C, 3 years for related Cbz-piperidine compounds. Vendor specifications for Boc analog indicate hygroscopicity. View Source